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Compound of Interest

4-Oxopiperidine-3-carbonitrile
Compound Name: _
hydrochloride

Cat. No.: B572485

Essential Safety and Handling Guide for 4-
Oxopiperidine-3-carbonitrile hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 4-Oxopiperidine-3-
carbonitrile hydrochloride (CAS No: 1373253-28-1). Adherence to these procedures is
essential for ensuring personal safety and maintaining the integrity of your research.

Hazard Identification and Precautions

While a specific Safety Data Sheet (SDS) for 4-Oxopiperidine-3-carbonitrile hydrochloride
was not identified, data from analogous compounds such as Ethyl 4-oxopiperidine-3-
carboxylate hydrochloride and Methyl 4-oxopiperidine-3-carboxylate hydrochloride suggest that
this compound may cause skin irritation, serious eye irritation, and respiratory irritation.[1][2][3]
[4][5] Therefore, it is crucial to handle this chemical with appropriate care in a well-ventilated
area, preferably within a chemical fume hood, to minimize exposure.[1][2][3][4] Avoid breathing
dust, fumes, gas, mist, vapors, or spray.[1][2][3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Oxopiperidine-3-
carbonitrile hydrochloride to prevent contact and inhalation.
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PPE Category Item Specifications

Chemical splash goggles
compliant with EN166 or

Eye and Face Protection Safety Goggles equivalent.[3] A full face shield
should be used if there is a risk
of splashing.[6]

Nitrile rubber gloves are
recommended.[2][7][8][9]
Inspect gloves for integrity
Hand Protection Chemical-Resistant Gloves before each use and practice
proper glove removal
technique to avoid skin

contamination.[2][10]

Along-sleeved lab coat is
required.[10] For larger
] guantities or when there is a
Body Protection Laboratory Coat o ) )
significant risk of splashing, a
chemical-resistant apron or

suit should be worn.[6][11]

Under normal conditions with
adequate engineering controls
(e.g., fume hood), respiratory
protection may not be

Respiratory Protection Respirator required. If dust is generated
or ventilation is inadequate, a
NIOSH-approved particulate
respirator should be used.[3]
[10][6]

Operational Plan for Safe Handling

Follow these step-by-step procedures for the safe handling of 4-Oxopiperidine-3-carbonitrile
hydrochloride.

e Preparation and Inspection:
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[e]

Ensure that a safety shower and eyewash station are readily accessible and in good
working order.[3]

[e]

Work in a designated area, preferably a certified chemical fume hood.[10]

o

Inspect all PPE for damage before use.

[¢]

Have appropriate spill cleanup materials readily available.

e Handling the Compound:

[¢]

Wash hands thoroughly before and after handling.[1][2]

[¢]

Do not eat, drink, or smoke in the laboratory area.[2][10][6]

[e]

Carefully open the container to avoid creating dust.

o

Weigh and transfer the chemical within the fume hood.

[¢]

Keep the container tightly closed when not in use.[1][2][3][4][12]
e Post-Handling:
o Decontaminate all surfaces and equipment after use.
o Remove and dispose of contaminated PPE properly.
o Wash hands and any exposed skin thoroughly with soap and water.[2][3][13]

Disposal Plan

Chemical waste must be managed responsibly to protect the environment and comply with
regulations.

» Waste Classification: This material should be treated as hazardous waste.[2][4]
» Containerization:

o Collect waste in a designated, properly labeled, and sealed container.
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o Do not mix with other incompatible waste streams.

o Disposal Procedure:

o Dispose of the chemical waste through a licensed hazardous waste disposal company.[1]
[21[3][4][13]

o Follow all local, regional, and national regulations for chemical waste disposal.[2][4]
o Do not dispose of down the drain or in regular trash.[1][4][13]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 4-Oxopiperidine-3-
carbonitrile hydrochloride in a laboratory setting.
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Caption: Workflow for handling 4-Oxopiperidine-3-carbonitrile hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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